Cas no 872724-21-5 (N'-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide)

• Product Name: N'-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide
• CAS No: 872724-21-5
• MF: C₁₈H₂₇N₃O₅S
• MW: 397.489083528519
• CID: 5509435
• Update Time: 2025-11-01

N'-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide Chemical and Physical Properties

Names and Identifiers

• Ethanediamide, N1-[[3-[(2,5-dimethylphenyl)sulfonyl]tetrahydro-2H-1,3-oxazin-2-yl]methyl]-N2-propyl-
• N'-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide

• Inchi： 1S/C18H27N3O5S/c1-4-8-19-17(22)18(23)20-12-16-21(9-5-10-26-16)27(24,25)15-11-13(2)6-7-14(15)3/h6-7,11,16H,4-5,8-10,12H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： NUAZENRPLIFPNL-UHFFFAOYSA-N
• SMILES： C(NCC1N(S(C2=CC(C)=CC=C2C)(=O)=O)CCCO1)(=O)C(NCCC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide

Professional Introduction to Compound with CAS No. 872724-21-5 and Product Name: N'-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide

Compound with the CAS number 872724-21-5 and the product name N'-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug development and bioorganic chemistry. The presence of a 1,3-oxazinan core and a 2,5-dimethylbenzenesulfonyl substituent imparts unique chemical properties that make it a promising candidate for further investigation.

The molecular architecture of this compound is meticulously designed to enhance its interaction with biological targets. The 1,3-oxazinan ring, a heterocyclic structure known for its stability and versatility, serves as a scaffold that can be modified to achieve specific pharmacological effects. This structural motif has been widely explored in medicinal chemistry due to its ability to mimic natural products and facilitate the development of novel therapeutic agents.

One of the most intriguing aspects of this compound is its potential role in modulating biological pathways. Recent studies have highlighted the importance of 1,3-oxazinan derivatives in the development of inhibitors for various enzymes and receptors. The 2,5-dimethylbenzenesulfonyl group, on the other hand, contributes to the compound's solubility and binding affinity, making it an ideal candidate for drug design. These features collectively enhance the compound's suitability for therapeutic applications.

In the context of contemporary pharmaceutical research, this compound aligns with the growing trend toward the development of targeted therapies. The ability to fine-tune molecular structures to achieve specific biological outcomes is crucial in modern drug discovery. The N'-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide structure exemplifies this approach by combining multiple functional groups that synergize to produce desired pharmacological effects.

Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological systems. Molecular modeling techniques have been employed to predict binding affinities and metabolic pathways, providing valuable insights into its potential therapeutic applications. These computational studies have confirmed that the compound exhibits high selectivity for certain biological targets, making it a promising candidate for further development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The introduction of the 1,3-oxazinan core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Similarly, the incorporation of the 2,5-dimethylbenzenesulfonyl group requires optimization to maximize functional group compatibility. These synthetic challenges underscore the complexity and sophistication involved in developing such advanced chemical entities.

Evaluation of this compound's pharmacological properties has revealed several promising characteristics. Preliminary studies indicate that it exhibits significant inhibitory activity against certain enzymes implicated in various diseases. This inhibitory effect is attributed to the compound's ability to bind tightly to target proteins, thereby disrupting normal cellular processes. Such interactions are critical for developing drugs that can effectively modulate disease pathways.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique chemical properties make it suitable for use in agrochemicals and material science as well. For instance, derivatives of this compound could be developed into novel pesticides or corrosion inhibitors due to their structural versatility and stability under various environmental conditions.

Future research on this compound will focus on optimizing its pharmacological profile and exploring new synthetic routes. By refining its molecular structure, researchers aim to enhance its efficacy while minimizing potential side effects. Additionally, investigating its interactions with other biological molecules will provide deeper insights into its mechanisms of action.

The development of new chemical entities like N'-{3-(2,5-dimethylbenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-propylethanediamide represents a cornerstone of modern medicinal chemistry. This compound exemplifies how intricate molecular design can lead to breakthroughs in drug discovery and therapeutic intervention. As research continues to evolve, compounds such as these will play an increasingly vital role in addressing complex medical challenges.